Cas no 2231674-44-3 (7-fluoro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid)

• Product Name: 7-fluoro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid
• CAS No: 2231674-44-3
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 5272340
• Update Time: 2026-03-09

7-fluoro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid

• Inchi： 1S/C8H5FN2O2/c9-7-6-4(1-2-10-7)3-5(11-6)8(12)13/h1-3,11H,(H,12,13)
• InChI Key： MKSONRJWZRDULP-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC2C=C(C(O)=O)NC1=2

Additional information on 7-fluoro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid

Recent Advances in the Study of 7-Fluoro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid (CAS: 2231674-44-3)

7-Fluoro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid (CAS: 2231674-44-3) is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the pyrrolopyridine family, which is known for its diverse pharmacological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. Recent studies have explored its utility as a key intermediate in the synthesis of novel therapeutic agents, particularly in the context of targeted therapies for various diseases.

One of the most notable aspects of 7-fluoro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid is its structural versatility, which allows for facile modification to optimize pharmacokinetic and pharmacodynamic properties. Researchers have leveraged this feature to design and synthesize derivatives with enhanced binding affinity and selectivity for specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of kinase inhibitors, showing promising results in preclinical models of cancer.

In addition to its role in kinase inhibition, 7-fluoro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid has been investigated for its potential as a building block in the development of small-molecule probes for studying protein-protein interactions (PPIs). A recent study highlighted its use in the design of fluorescent probes that can selectively bind to and modulate PPIs involved in neurodegenerative diseases. This application underscores the compound's utility in both therapeutic and diagnostic contexts.

The synthesis of 7-fluoro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid has also been a focus of recent research, with efforts directed toward improving yield and scalability. A 2022 publication in Organic Process Research & Development described a novel synthetic route that employs catalytic fluorination and palladium-catalyzed cross-coupling reactions, resulting in a more efficient and cost-effective production process. These advancements are critical for enabling large-scale applications in drug development.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 7-fluoro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further optimization and rigorous preclinical testing. Nonetheless, the compound's unique structural features and demonstrated biological activities make it a valuable scaffold for future drug discovery efforts.

In conclusion, 7-fluoro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid (CAS: 2231674-44-3) represents a promising candidate for the development of novel therapeutics and research tools. Ongoing studies continue to explore its potential in various therapeutic areas, and its role in advancing chemical biology and medicinal chemistry is expected to grow in the coming years. Researchers and industry professionals should keep a close watch on emerging developments related to this compound, as they may hold the key to breakthroughs in targeted therapies and diagnostic technologies.